N-(4-acetamidophenyl)-2-((4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H19FN4O3S2/c1-13(27)23-15-6-8-17(9-7-15)25-20(29)12-31-21-26-18(11-30-21)10-19(28)24-16-4-2-14(22)3-5-16/h2-9,11H,10,12H2,1H3,(H,23,27)(H,24,28)(H,25,29)
• InChI Key: AHUMNQUYYWOBSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN4O3S2
• Molecular Weight: 458.5 g/mol
• CAS No.: 941961-10-0

Description

N-(4-acetamidophenyl)-2-((4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN4O3S2 and its molecular weight is 458.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study highlighted the synthesis and antibacterial evaluation of N-phenylacetamide derivatives containing 4-arylthiazole moieties. These derivatives exhibited significant in vitro antibacterial activities against bacteria such as Xanthomonas oryzae pv. Oryzae, Xanthomonas axonopodis pv. Citri, and X. oryzae pv. oryzicola, showing promising results as potential leads in the design of antibacterial agents. Additionally, some compounds demonstrated excellent nematicidal activity against Meloidogyne incognita, further suggesting their utility in agricultural pest control (Lu et al., 2020).

Anticancer Applications

Research into the synthesis, molecular modeling, and anticancer screening of new imidazothiadiazole analogs revealed that certain derivatives presented powerful cytotoxic results against breast cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Abu-Melha, 2021). Another study on the synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings found considerable anticancer activity against various cancer cell lines, highlighting the significance of these derivatives in the development of new anticancer drugs (Yurttaş et al., 2015).

Optoelectronic Properties

A study on the optoelectronic properties of thiazole-based polythiophenes demonstrated that these materials exhibit desirable optical band gaps and switching times, making them suitable for applications in electronic devices and sensors (Camurlu & Guven, 2015).